Cas no 126784-39-2 (Ethyl 3-hydroxyheptanoate)

Ethyl 3-hydroxyheptanoate is a synthetic ester compound characterized by its fruity, floral aroma, making it a valuable intermediate in fragrance and flavor applications. Its chemical structure, featuring both hydroxyl and ester functional groups, contributes to its versatility in organic synthesis. The compound exhibits good stability under standard conditions and is soluble in common organic solvents, facilitating its incorporation into formulations. Its controlled purity and consistent quality make it suitable for use in fine chemical and pharmaceutical industries. Ethyl 3-hydroxyheptanoate is also noted for its potential as a chiral building block in asymmetric synthesis, enhancing its utility in specialized chemical processes.

Ethyl 3-hydroxyheptanoate structure

Product Name:Ethyl 3-hydroxyheptanoate

CAS No:126784-39-2

MF:C₉H₁₈O₃

MW:174.237423419952

CID:1079977

Update Time:2025-06-07

Ethyl 3-hydroxyheptanoate Chemical and Physical Properties

Names and Identifiers

- ethyl3-hydroxy-heptanoate
- ethyl 3-hydroxyheptanoate
- Ethyl 3-hydroxy-heptanoate
- Heptanoic acid, 3-hydroxy-, ethyl ester
- 3-Hydroxyenanthic acid ethyl ester
- Ethyl 3-hydroxyheptanoate
- Inchi： 1S/C9H18O3/c1-3-5-6-8(10)7-9(11)12-4-2/h8,10H,3-7H2,1-2H3
- InChI Key： LHBSPGVLQLSZQA-UHFFFAOYSA-N
- SMILES： OC(CC(=O)OCC)CCCC

Computed Properties

Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 12
Rotatable Bond Count: 7
Complexity: 123
Topological Polar Surface Area: 46.5

Ethyl 3-hydroxyheptanoate Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Aaron	AR000TXK-1g	Heptanoic acid, 3-hydroxy-, ethyl ester	126784-39-2	95%	1g	$285.00	2025-02-12
Aaron	AR000TXK-5g	Heptanoic acid, 3-hydroxy-, ethyl ester	126784-39-2	95%	5g	$856.00	2025-02-12
A2B Chem LLC	AA37692-250mg	Heptanoic acid, 3-hydroxy-, ethyl ester	126784-39-2	97%	250mg	$111.00	2024-04-20
A2B Chem LLC	AA37692-500mg	Heptanoic acid, 3-hydroxy-, ethyl ester	126784-39-2	97%	500mg	$144.00	2024-04-20
A2B Chem LLC	AA37692-1g	Heptanoic acid, 3-hydroxy-, ethyl ester	126784-39-2	97%	1g	$188.00	2024-04-20
A2B Chem LLC	AA37692-5g	Heptanoic acid, 3-hydroxy-, ethyl ester	126784-39-2	97%	5g	$580.00	2024-04-20
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1610262-250mg	Ethyl 3-hydroxyheptanoate	126784-39-2	98%	250mg	￥793.00	2024-08-09
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1610262-500mg	Ethyl 3-hydroxyheptanoate	126784-39-2	98%	500mg	￥964.00	2024-08-09
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1610262-1g	Ethyl 3-hydroxyheptanoate	126784-39-2	98%	1g	￥1450.00	2024-08-09
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1610262-5g	Ethyl 3-hydroxyheptanoate	126784-39-2	98%	5g	￥5596.00	2024-08-09